2-((1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)oxy)-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-(1-thiophen-2-ylsulfonylpiperidin-4-yl)oxy-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C15H15F3N2O3S2/c16-15(17,18)11-3-4-13(19-10-11)23-12-5-7-20(8-6-12)25(21,22)14-2-1-9-24-14/h1-4,9-10,12H,5-8H2
• InChI Key: NZPFODIGPSBHSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H15F3N2O3S2
• Molecular Weight: 392.4 g/mol
• CAS No.: 1421473-34-8

Description

2-((1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)oxy)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C15H15F3N2O3S2 and its molecular weight is 392.41. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Research on structurally similar compounds to "2-((1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)oxy)-5-(trifluoromethyl)pyridine" has shown significant activity in chemical synthesis and modification. For example, the study of thiophene-derivatized pybox and its highly luminescent lanthanide ion complexes indicates the potential for synthesizing compounds with specific luminescent properties, which could be relevant for developing new materials with specific optical characteristics (de Bettencourt-Dias, Viswanathan, & Rollett, 2007).

Anti-Cancer Properties

Compounds with similar structural features have been explored for their potential anti-cancer properties. A study on novel 1,2-dihydropyridines, thiophenes, and thiazole derivatives incorporating a sulfone moiety demonstrated significant in-vitro anticancer activity against human breast cancer cell lines, suggesting that modifications of the core structure could yield compounds with potent anti-cancer activities (Al-Said, Bashandy, Al-Qasoumi, & Ghorab, 2011).

Antimicrobial Activity

Research on pyridine derivatives has explored their potential as antimicrobial agents. A study involving the synthesis of new pyridyl diarylsulfide and diarylsulfones showed that these compounds possess notable antibacterial activity, highlighting the possibility that further exploration of compounds similar to "this compound" could lead to the development of new antimicrobial agents (El-ezbawy & Alshaikh, 1990).

Insecticidal Properties

The synthesis and study of pyridine derivatives have also included their application as insecticides. For instance, research on the toxicity of certain pyridine derivatives against cowpea aphid demonstrated that these compounds have potential as effective insecticidal agents, suggesting that similar structural analogs could be explored for their insecticidal properties (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Corrosion Inhibition

The study of piperidine derivatives on the corrosion of iron through quantum chemical and molecular dynamic simulation studies indicates that these compounds can act as effective corrosion inhibitors. This suggests the potential for using structurally related compounds for protecting metals against corrosion, which has wide applications in industrial settings (Kaya et al., 2016).